Cas no 1042646-68-3 (1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid
• CAS No: 1042646-68-3
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5069286
• Update Time: 2025-05-23

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid
• 1-(4-methylthiadiazole-5-carbonyl)piperidine-3-carboxylic acid
• Z1079112044
• 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C10H13N3O3S/c1-6-8(17-12-11-6)9(14)13-4-2-3-7(5-13)10(15)16/h7H,2-5H2,1H3,(H,15,16)
• InChI Key： PSANJMRIORRZPE-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCCC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid: A Comprehensive Overview

1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid (CAS No. 1042646-68-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a thiadiazole moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid is synthesized through a series of well-defined chemical reactions. The synthesis typically involves the coupling of a piperidine derivative with a thiadiazole-containing electrophile. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of its biological properties, 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity against kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain kinases, making it a promising lead for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Furthermore, the compound has been evaluated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid has been explored as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it valuable for understanding the underlying mechanisms of various diseases and identifying new therapeutic targets.

The safety profile of 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid has been assessed through extensive toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully evaluate its long-term safety and efficacy in human subjects.

In conclusion, 1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidine-3-carboxylic acid (CAS No. 1042646-68-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its properties and mechanisms of action will likely uncover new opportunities for its use in treating various diseases and conditions.